Cas no 1912589-06-0 (Methyl 3-(Cyclopropylamino)-4-nitrobenzoate)
Methyl 3-(Cyclopropylamino)-4-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(Cyclopropylamino)-4-nitrobenzoate
-
- MDL: MFCD26426548
- Inchi: 1S/C11H12N2O4/c1-17-11(14)7-2-5-10(13(15)16)9(6-7)12-8-3-4-8/h2,5-6,8,12H,3-4H2,1H3
- InChI Key: XGALTINTRDIPHE-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C([N+]([O-])=O)C(NC2CC2)=C1
Methyl 3-(Cyclopropylamino)-4-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D778677-5g |
Methyl 3-(Cyclopropylamino)-4-nitrobenzoate |
1912589-06-0 | 95% | 5g |
$715 | 2024-07-20 | |
| A2B Chem LLC | AX62711-5g |
Methyl 3-(Cyclopropylamino)-4-nitrobenzoate |
1912589-06-0 | 95% | 5g |
$993.00 | 2024-04-20 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY233355-5g |
Methyl 3-(Cyclopropylamino)-4-nitrobenzoate |
1912589-06-0 | ≥95% | 5g |
¥5500.00 | 2025-04-17 | |
| eNovation Chemicals LLC | D778677-5g |
Methyl 3-(Cyclopropylamino)-4-nitrobenzoate |
1912589-06-0 | 95% | 5g |
$715 | 2025-02-20 | |
| eNovation Chemicals LLC | D778677-5g |
Methyl 3-(Cyclopropylamino)-4-nitrobenzoate |
1912589-06-0 | 95% | 5g |
$715 | 2025-02-28 |
Methyl 3-(Cyclopropylamino)-4-nitrobenzoate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Methyl 3-(Cyclopropylamino)-4-nitrobenzoate
Recent Advances in the Study of Methyl 3-(Cyclopropylamino)-4-nitrobenzoate (CAS: 1912589-06-0) in Chemical Biology and Pharmaceutical Research
Methyl 3-(Cyclopropylamino)-4-nitrobenzoate (CAS: 1912589-06-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This nitroaromatic ester derivative has shown promising potential in various applications, particularly in drug discovery and development. Recent studies have focused on its unique chemical properties, synthetic pathways, and biological activities, positioning it as a valuable scaffold for medicinal chemistry.
The compound's structural features, including the cyclopropylamino group and nitro substituent, contribute to its diverse reactivity and potential interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of novel kinase inhibitors. The research team successfully utilized Methyl 3-(Cyclopropylamino)-4-nitrobenzoate to develop a series of compounds showing selective inhibition against specific cancer-related kinases, with IC50 values in the low micromolar range.
In synthetic chemistry, recent advancements have improved the production efficiency of Methyl 3-(Cyclopropylamino)-4-nitrobenzoate. A 2024 paper in Organic Process Research & Development reported an optimized synthetic route that increased yield by 35% while reducing hazardous byproducts. The new method employs a one-pot cyclopropanation-nitration sequence, significantly streamlining the production process for this valuable intermediate.
Pharmacological studies have revealed interesting aspects of this compound's biological activity. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that derivatives of Methyl 3-(Cyclopropylamino)-4-nitrobenzoate exhibit moderate antimicrobial activity against drug-resistant bacterial strains. The nitro group appears to play a crucial role in this activity, potentially through redox cycling mechanisms that generate reactive oxygen species within microbial cells.
From a drug metabolism perspective, recent in vitro studies using human liver microsomes have provided valuable insights into the compound's metabolic stability and potential metabolic pathways. These findings, published in Xenobiotica (2024), suggest that Methyl 3-(Cyclopropylamino)-4-nitrobenzoate undergoes relatively slow hepatic clearance, with the cyclopropyl moiety contributing to metabolic resistance. This property makes it an attractive scaffold for further medicinal chemistry optimization.
Current research directions include exploring the compound's potential in targeted drug delivery systems. Preliminary studies indicate that the nitro group can serve as a trigger for bioreductive activation in hypoxic environments, a characteristic particularly relevant for cancer therapeutics. Several research groups are actively investigating this property to develop tumor-selective prodrugs based on the Methyl 3-(Cyclopropylamino)-4-nitrobenzoate scaffold.
Quality control and analytical methods for this compound have also seen recent improvements. A 2024 study in the Journal of Pharmaceutical and Biomedical Analysis described a validated HPLC method for the quantification of Methyl 3-(Cyclopropylamino)-4-nitrobenzoate with high precision and accuracy. This advancement supports the compound's reliable use in pharmaceutical development and ensures batch-to-batch consistency in research applications.
Looking forward, the unique chemical properties and demonstrated biological activities of Methyl 3-(Cyclopropylamino)-4-nitrobenzoate suggest it will continue to be an important compound in medicinal chemistry research. Ongoing studies are exploring its potential in additional therapeutic areas, including neurological disorders and inflammatory diseases. The compound's versatility as a synthetic intermediate and its interesting pharmacological profile make it a valuable tool for drug discovery efforts across multiple disease areas.
1912589-06-0 (Methyl 3-(Cyclopropylamino)-4-nitrobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)